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Compound of Interest

Compound Name: Pyraflufen-ethyl

Cat. No.: B041820 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of the selectivity and performance of the

protoporphyrinogen oxidase (PPO) inhibiting herbicide, Pyraflufen-ethyl, with alternative

herbicides across various crop species. The information is compiled from experimental data to

assist researchers in evaluating its suitability for specific weed management programs.

Executive Summary
Pyraflufen-ethyl is a post-emergence herbicide effective for the control of a wide spectrum of

broadleaf weeds.[1][2] It belongs to the phenylpyrazole chemical class and acts by inhibiting

the PPO enzyme in the chlorophyll biosynthesis pathway, leading to rapid cell membrane

disruption and necrosis of susceptible plants.[3] This guide presents data on its selectivity in

key crops such as cereals, soybeans, and peanuts, and compares its performance with other

PPO inhibitors like Carfentrazone-ethyl, Flumioxazin, and Sulfentrazone, as well as the HPPD

inhibitor Bicyclopyrone. While generally exhibiting good crop selectivity, instances of

phytotoxicity have been observed, particularly in tank-mixes or under specific environmental

conditions.

Mechanism of Action: PPO Inhibition
Pyraflufen-ethyl functions by inhibiting the enzyme protoporphyrinogen oxidase (PPO), a key

enzyme in the biosynthesis of both chlorophyll and heme. This inhibition leads to the

accumulation of protoporphyrinogen IX in the cytoplasm. In the presence of light and oxygen,
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this compound is oxidized to protoporphyrin IX, which generates highly reactive singlet oxygen.

These reactive oxygen species cause rapid peroxidation of lipids in the cell membrane, leading

to loss of membrane integrity and ultimately, cell death. This mode of action results in the

characteristic rapid contact-type symptoms of burning and necrosis on susceptible plant

tissues.
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Mechanism of action of Pyraflufen-ethyl.

Comparative Performance Data
Crop Selectivity and Injury
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The selectivity of Pyraflufen-ethyl can vary depending on the crop species, application rate,

timing, and environmental conditions. The following tables summarize crop injury data from

various studies.

Table 1: Crop Injury (% Visual Injury) of Pyraflufen-ethyl and Comparator Herbicides in

Peanut.

Herbicide Rate (g ai/ha)
Application
Timing

14 DAT (%
Injury)

28 DAT (%
Injury)

Pyraflufen-ethyl 2.6
Early Post-

emergence
33 - 48 18 - 28

3.5
Early Post-

emergence
35 - 48 28+

Carfentrazone-

ethyl
27

Early Post-

emergence
22 - 62 18 - 32

36
Early Post-

emergence
47 - 62 32+

Paraquat +

Bentazon
210 + 280

Early Post-

emergence
<22 - 47 <18

DAT: Days After Treatment. Data compiled from studies in Texas.[4]

Table 2: Crop Injury (% Visual Injury) of Pyraflufen-ethyl in Dry Beans (Pre-plant Application).
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Dry Bean Type
Pyraflufen-ethyl Rate (g
ai/ha)

% Injury (1 WAE)

Azuki 6.7 < 2

13.4 < 2

Kidney 6.7 < 2

13.4 < 2

Small Red 6.7 < 2

13.4 < 2

White 6.7 < 2

13.4 < 2

WAE: Weeks After Emergence. Data from five field experiments in Ontario.

Weed Control Efficacy
Pyraflufen-ethyl provides effective control of many important broadleaf weeds. Its efficacy is

often enhanced when used in combination with other herbicides.

Table 3: Efficacy of Pyraflufen-ethyl on Key Broadleaf Weeds.
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Weed Species Common Name Pyraflufen-ethyl Efficacy

Amaranthus retroflexus Redroot Pigweed Good to Very Good

Chenopodium album Common Lambsquarters Good to Very Good[1]

Galium aparine Cleavers Excellent[2]

Conyza canadensis
Horseweed (glyphosate-

resistant)

>95% control (alone or with

florasulam)[5]

Capsella bursa-pastoris Shepherd's-purse Good to Very Good[1]

Solanum nigrum Black Nightshade Good to Very Good[1]

Polygonum spp. Knotweed/Smartweed Good to Very Good[1]

Experimental Protocols
Detailed methodologies are crucial for the accurate interpretation and replication of herbicide

performance studies. Below are generalized protocols for assessing herbicide selectivity and

efficacy based on common practices in the cited research.

Herbicide Selectivity (Phytotoxicity) Assessment in
Cereals
A standardized approach for evaluating crop injury is essential for comparing herbicide

selectivity.
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Herbicide Selectivity Assessment Workflow

Trial Design
(e.g., Randomized Complete Block)

Plot Establishment
(Uniform crop stand)

Herbicide Application
(Specified crop growth stage, rate, and adjuvants)

Visual Injury Assessment
(e.g., 7, 14, 28 DAT)

Yield Measurement
(At crop maturity)

Data Collection
(Stunting, chlorosis, necrosis ratings)

Statistical Analysis

Click to download full resolution via product page

Workflow for assessing herbicide selectivity.

Trial Design and Establishment: Field trials are typically conducted using a randomized

complete block design with multiple replications. Plots are established to ensure a uniform

crop stand of the desired cereal cultivar.

Herbicide Application: Herbicides are applied at various rates, including the recommended

dose and a multiple thereof (e.g., 2x) to assess the margin of crop safety. Applications are

made at specific crop growth stages (e.g., 2-leaf, tillering) using calibrated spray equipment.

The use of adjuvants, if recommended, is also documented.
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Data Collection:

Visual Phytotoxicity Ratings: Crop injury is visually assessed at regular intervals after

application (e.g., 7, 14, and 28 days after treatment - DAT). Ratings are typically based on

a scale of 0% (no injury) to 100% (plant death), considering symptoms such as stunting,

chlorosis, and necrosis.

Plant Height and Biomass: In some studies, plant height and above-ground biomass are

measured at specific time points to quantify the impact of the herbicide on crop growth.

Yield Data: At crop maturity, grain yield is harvested from each plot and adjusted for

moisture content to determine the ultimate impact of any early-season injury on

productivity.

Statistical Analysis: The collected data is subjected to analysis of variance (ANOVA) to

determine statistically significant differences between herbicide treatments and the untreated

control.

Post-Emergence Weed Control Efficacy Assessment
Evaluating the effectiveness of a herbicide on target weed species requires a structured

approach.

Site Selection and Weed Population: Trials are conducted in fields with a natural and uniform

infestation of the target broadleaf weed species.

Treatment Application: Herbicides are applied post-emergence when weeds are at a

susceptible growth stage (e.g., 2-4 leaf stage). Application parameters, including spray

volume, pressure, and nozzle type, are carefully controlled and recorded.

Efficacy Evaluation:

Visual Weed Control Ratings: Weed control is visually assessed at set intervals after

application (e.g., 7, 14, 28 DAT) on a scale of 0% (no control) to 100% (complete kill).

Weed Density and Biomass: In some protocols, weed density (number of plants per unit

area) and weed biomass (dry weight per unit area) are measured in designated quadrats
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within each plot to provide a quantitative measure of herbicide performance.

Data Analysis: Statistical analysis is performed to compare the efficacy of different herbicide

treatments.

Comparison with Alternative Herbicides
Protoporphyrinogen Oxidase (PPO) Inhibitors

Carfentrazone-ethyl: Belongs to the triazolinone class of PPO inhibitors. It is also a fast-

acting contact herbicide.[6] Studies in peanuts have shown that both Pyraflufen-ethyl and

Carfentrazone-ethyl can cause significant early-season injury, with the level of injury being

rate-dependent.[4] In wheat, Carfentrazone-ethyl has demonstrated good selectivity at

recommended use rates.[6]

Flumioxazin: A member of the N-phenylphthalimide class of PPO inhibitors, Flumioxazin

provides both pre-emergence and post-emergence activity. In soybeans, Flumioxazin has a

higher risk of injury, especially under cool, wet conditions, compared to some other PPO

inhibitors.[7][8]

Sulfentrazone: From the aryl triazolinone chemical family, Sulfentrazone is primarily a soil-

applied herbicide with some post-emergence activity.[9] Soybean varieties can exhibit

differential tolerance to Sulfentrazone, and injury potential is higher in coarse-textured soils

with low organic matter.[7][9]

4-hydroxyphenylpyruvate dioxygenase (HPPD)
Inhibitors

Bicyclopyrone: This herbicide belongs to a different mode of action group (HPPD inhibitors).

It is used for the control of broadleaf weeds and grasses in corn. Bicyclopyrone generally

shows good crop safety in corn due to the crop's ability to rapidly metabolize the herbicide.

Conclusion
Pyraflufen-ethyl is a valuable tool for the post-emergence control of a wide range of broadleaf

weeds in various crops. Its selectivity is generally good in registered crops like cereals, but

caution is warranted, especially when tank-mixing with other herbicides or under stressful
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environmental conditions. Compared to other PPO inhibitors, its performance in terms of crop

safety and weed control is often comparable, with specific advantages and disadvantages

depending on the crop, target weed spectrum, and application scenario. For researchers and

drug development professionals, understanding these nuances is critical for designing effective

and safe weed management strategies. The provided data and protocols offer a foundation for

further investigation and informed decision-making.
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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